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Compound of Interest

Compound Name: Benzoic-1-13C acid

CAS No.: 55320-26-8

Cat. No.: B1601281

Get Quote

Executive Summary
Benzoic-1-13C acid (CAS: 3880-99-7) is a stable isotopologue of benzoic acid wherein the

carboxyl carbon (C1) is enriched with Carbon-13 (

C). Unlike radioisotopes (

C), it is non-radioactive, making it a critical tool in clinical diagnostics (liver function breath
tests) and quantitative mass spectrometry (internal standards).

This guide provides a comprehensive technical analysis of Benzoic-1-13C acid, detailing its

vacuum-line synthesis, spectroscopic signature, and its role as a probe for hepatic

mitochondrial function.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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The physicochemical behavior of Benzoic-1-13C acid mirrors natural benzoic acid due to the

negligible kinetic isotope effect (KIE) on solubility and acidity. However, its mass and magnetic

resonance properties are distinct.

Table 1: Physicochemical Specifications
Property Value / Description Notes

Chemical Name
Benzoic acid-carboxyl-

C

Also: Benzoic acid-

-

C

Formula

C

H

COOH

Molecular Weight 123.11 g/mol vs. 122.12 g/mol (unlabeled)

Monoisotopic Mass 123.0401 Da Critical for MS settings

CAS Number 3880-99-7 Specific to carboxyl-labeling

Melting Point 121–125 °C Identical to unlabeled standard

pKa (25°C) 4.20
Negligible isotope effect on

acidity

Solubility

Soluble in Ethanol, Ether,

CHCl

; Low in H

O (2.9 g/L)

Appearance White crystalline solid Hygroscopic; store desiccated

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
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The defining feature of Benzoic-1-13C acid is the massive enhancement of the carboxyl

carbon signal.

C-NMR (100 MHz, CDCl

):

172.6 ppm: This signal corresponds to the labeled carboxyl carbon (

C=O). In a 99% enriched sample, this peak will be orders of magnitude more intense than
the natural abundance aromatic carbons.

128-133 ppm: Aromatic ring carbons (natural abundance

C).

Coupling: Long-range coupling (

or

) between the carbonyl

C and the ortho-protons may be observed in high-resolution

H-NMR, typically appearing as a small splitting (~1-4 Hz), though often unresolved.

Mass Spectrometry (MS)
In mass spectrometry, Benzoic-1-13C acid serves as an ideal internal standard (IS).

Shift: +1 Da shift relative to the analyte (Benzoic Acid).

Quantitation: The labeled compound co-elutes with the analyte in LC/GC but is spectrally

distinct, allowing for precise normalization against matrix effects.

Synthesis Protocol: Vacuum Line Grignard
Carbonation
Objective: Synthesize Benzoic-1-13C acid with >90% yield relative to the limiting reagent (
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CO

). Rationale:

CO

gas is the most expensive reagent. Standard "dry ice" methods are wasteful. A vacuum
manifold technique is required to quantitatively trap the gas.

Reagents
Bromobenzene (PhBr)

Magnesium turnings (Mg)

Diethyl ether (anhydrous)

CO

gas (lecture bottle or generated from Ba

CO

)

Hydrochloric acid (6M)

Workflow Diagram
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Figure 1: Vacuum-line synthesis workflow ensuring quantitative capture of

CO
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.[1]

Step-by-Step Methodology
Grignard Generation:

In a flame-dried 3-neck flask under N

, react Magnesium (1.1 eq) with Bromobenzene (1.0 eq) in anhydrous ether. Initiate with
an iodine crystal if necessary.

Reflux until Mg is consumed. Result: Phenylmagnesium bromide (PhMgBr).[2]

Vacuum Line Setup (Critical Step):

Connect the reaction flask to a vacuum manifold equipped with a

CO

source.

Freeze the Grignard solution using liquid nitrogen (LN

).

Evacuate the headspace to remove N

.

Carbonation:

Isolate the vacuum pump. Open the

CO

source.

Allow

CO

to condense into the frozen reaction flask (cryogenic pumping).
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Once the gas is transferred, close the system.

Replace LN

with an ice bath (-10°C to 0°C). As the mixture thaws, vigorous stirring facilitates the
reaction between gaseous

CO

and the solution.

Endpoint: Pressure gauge drops to zero as CO

is consumed.

Workup:

Quench with 6M HCl/Ice.

Extract with diethyl ether (3x).

Extract the ether layer with 1M NaOH (converts product to water-soluble Sodium

Benzoate-

C).

Acidify the aqueous layer with HCl to precipitate Benzoic-1-13C acid.

Recrystallize from hot water.

Applications in Drug Development & Metabolism
Benzoic-1-13C acid is the "gold standard" probe for assessing the glycine conjugation

pathway in the liver.

The Hippurate Pathway
Benzoic acid is detoxified in the hepatic mitochondria. It is first activated to Benzoyl-CoA and

then conjugated with Glycine to form Hippuric Acid (N-Benzoylglycine).
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Clinical Utility:

Liver Function Test: In patients with cirrhosis or hepatitis, the rate of Hippuric Acid formation

is compromised.

C-Breath Test: When Benzoic-1-13C is ingested, it does not release

CO

directly. However, if the study aims to trace the glycine pool or if the benzoic acid is used as
a tracer for gut microbiome degradation (where bacteria might cleave the ring), the label is
critical.

Correction: The primary clinical test measures Hippuric Acid-1-

C excretion in urine or plasma, NOT breath CO

(unlike

C-Methacetin tests). The label remains on the carbonyl carbon throughout the conjugation.

Metabolic Pathway Diagram
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Figure 2: Hepatic detoxification pathway. The

C label (C1) is retained in the Hippuric acid metabolite.

Handling & Stability
Storage: Store at room temperature (15-25°C) in a tightly sealed container. The compound is

stable for >5 years if kept dry.
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Safety: Like unlabeled benzoic acid, it causes skin irritation (H315) and serious eye damage

(H318). Wear nitrile gloves and safety goggles.

Isotopic Dilution: Avoid cross-contamination with natural benzoic acid in the lab to maintain

isotopic purity (typically >99 atom %

C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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